Cas no 1368768-98-2 (Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate)

• Product Name: Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate
• CAS No: 1368768-98-2
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 5696389
• PubChem ID: 82278110
• Update Time: 2025-05-23

Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1268018
• Methyl4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate
• 1368768-98-2
• AKOS022532942
• Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 4-methyl-2-(1-piperazinyl)-, methyl ester

• Inchi： 1S/C10H15N3O2S/c1-7-8(9(14)15-2)16-10(12-7)13-5-3-11-4-6-13/h11H,3-6H2,1-2H3
• InChI Key： OUESYYCMAIRBNS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C)N=C1N1CCNCC1

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 373.4±52.0 °C(Predicted)
• pka: 8.40±0.10(Predicted)

Additional information on Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate

Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate: A Comprehensive Overview

Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate, also known by its CAS number 1368768-98-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents on the thiazole ring include a methyl group at position 4 and a piperazine group at position 2, with a carboxylate ester group at position 5. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. For instance, research has shown that Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its piperazine moiety has been associated with antifungal and antibacterial properties, further expanding its therapeutic potential. These findings underscore the need for continued research into the mechanisms underlying its biological activities and its potential for clinical application.

The synthesis of Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate involves a series of well-established organic reactions. The process typically begins with the preparation of the thiazole ring through a condensation reaction between an appropriate thioamide and an aldehyde or ketone. Subsequent steps involve the introduction of substituents at specific positions on the thiazole ring, including the methyl group and the piperazine moiety. The final step involves esterification to form the carboxylate ester group. This synthetic pathway not only ensures high purity but also allows for fine-tuning of the compound's properties by modifying substituents.

One of the most exciting developments in recent years has been the exploration of Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate as a lead compound in drug design. Researchers have utilized computational methods such as molecular docking and QSAR (Quantitative Structure–Activity Relationship) modeling to predict its binding affinity to various biological targets. These studies have revealed that the compound has potential interactions with enzymes involved in inflammation and oxidative stress pathways, suggesting its role in modulating these processes.

In addition to its pharmacological applications, Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate has also been investigated for its role in material science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Recent experiments have demonstrated that this compound can act as an efficient charge transport material in organic photovoltaic devices, highlighting its potential in renewable energy technologies.

The continued exploration of Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate is expected to yield further insights into its multifaceted applications. As research progresses, it is anticipated that this compound will play an increasingly important role in both therapeutic development and advanced materials science.